Cas no 59582-93-3 (Pyrrolidine, 1-[(4-chloro-3-pyridinyl)sulfonyl]-)

• Product Name: Pyrrolidine, 1-[(4-chloro-3-pyridinyl)sulfonyl]-
• CAS No: 59582-93-3
• MF: C₉H₁₁ClN₂O₂S
• MW: 246.713839769363
• CID: 1619130
• PubChem ID: 12270680
• Update Time: 2025-04-21

Pyrrolidine, 1-[(4-chloro-3-pyridinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(4-chloro-3-pyridinyl)sulfonyl]-
• AKOS013605095
• 59582-93-3
• 4-Chloro-3-(pyrrolidin-1-ylsulfonyl)pyridine
• AT22379

• Inchi： 1S/C9H11ClN2O2S/c10-8-3-4-11-7-9(8)15(13,14)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2
• InChI Key： QAZBXQNYWDMJPG-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 246.02313
• Monoisotopic Mass: 246.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 50.27